6-cyclopropyl-2-(2-oxo-2-(4-(pyridin-2-ylmethyl)piperazin-1-yl)ethyl)pyridazin-3(2H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
6-cyclopropyl-2-(2-oxo-2-(4-(pyridin-2-ylmethyl)piperazin-1-yl)ethyl)pyridazin-3(2H)-one is a useful research compound. Its molecular formula is C19H23N5O2 and its molecular weight is 353.426. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Stereochemistry and Synthesis
Research into the stereochemistry of cyclopropyl-containing compounds, such as those involved in the synthesis of multidrug resistance modulators, provides insights into the displacement chemistry and the synthesis of key precursors for therapeutic agents. For example, studies on the displacement chemistry of difluorocyclopropyldibenzosuberanyl substrates have led to improved approaches for synthesizing LY335979 trihydrochloride, a key precursor to potent modulators of multidrug resistance in cancer therapy (Barnett et al., 2004).
Antimicrobial and Antitubercular Activity
Compounds containing piperazine and pyridine rings have been synthesized and evaluated for their in vivo activity against Mycobacterium tuberculosis, showing comparable activity to known drugs at certain dosages. This indicates their potential as novel therapeutic agents for treating tuberculosis (Shindikar & Viswanathan, 2005).
Anticancer Activity
The synthesis of piperazine-2,6-dione and its derivatives, following condensation reactions with various amines, has led to compounds exhibiting good anticancer activity against multiple cancer cell lines. Such studies are crucial for the development of new anticancer agents (Kumar et al., 2013).
Antibacterial Agents
The design and synthesis of cyclopropyl-fluoroquinolones have contributed to the development of potent antibacterial agents. For instance, the synthesis of 1-cyclopropyl- and 1-ethyl-6-fluoro-1,4-dihydro-4-oxo-1,8-naphthyridine-3-carboxylic acid derivatives highlights the importance of these compounds in creating new antibiotics (Miyamoto et al., 1987).
Heterocyclic Chemistry
The study of heterocyclic systems, including pyridazine, pyrimidine, and triazine derivatives, underscores the versatility of these compounds in synthesizing materials with anticipated biological activities. Such research paves the way for discovering new drugs and materials with specialized functions (Youssef et al., 2005).
Properties
IUPAC Name |
6-cyclopropyl-2-[2-oxo-2-[4-(pyridin-2-ylmethyl)piperazin-1-yl]ethyl]pyridazin-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H23N5O2/c25-18-7-6-17(15-4-5-15)21-24(18)14-19(26)23-11-9-22(10-12-23)13-16-3-1-2-8-20-16/h1-3,6-8,15H,4-5,9-14H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PFAYJJQTPPDMGW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C2=NN(C(=O)C=C2)CC(=O)N3CCN(CC3)CC4=CC=CC=N4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H23N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
353.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.